3-[Bis(2,4,6-trimethylphenyl)phosphanyl]propanenitrile

• CAS No.: 189826-49-1
• Molecular Formula: C21H26NP
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 3-bis(2,4,6-trimethylphenyl)phosphanylpropanenitrile
• InChI: InChI=1S/C21H26NP/c1-14-10-16(3)20(17(4)11-14)23(9-7-8-22)21-18(5)12-15(2)13-19(21)6/h10-13H,7,9H2,1-6H3
• InChI Key: AOPRIALKQYJQAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)P(CCC#N)C2=C(C=C(C=C2C)C)C)C

Description

3-[Bis(2,4,6-trimethylphenyl)phosphanyl]propanenitrile is an organophosphorus compound known for its unique structural and chemical properties It features a phosphanyl group bonded to a propanenitrile backbone, with two 2,4,6-trimethylphenyl groups attached to the phosphorus atom

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-[Bis(2,4,6-trimethylphenyl)phosphanyl]propanenitrile typically involves the reaction of 2,4,6-trimethylphenylphosphine with a suitable nitrile compound under controlled conditions. One common method includes the use of a base such as sodium hydride to deprotonate the phosphine, followed by the addition of the nitrile compound to form the desired product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions: 3-[Bis(2,4,6-trimethylphenyl)phosphanyl]propanenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized